methyl 4-({11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}carbamoyl)benzoate
CAS No.: 361480-76-4
Cat. No.: VC7489960
Molecular Formula: C18H13N3O3S2
Molecular Weight: 383.44
* For research use only. Not for human or veterinary use.
![methyl 4-({11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}carbamoyl)benzoate - 361480-76-4](/images/structure/VC7489960.png)
Specification
CAS No. | 361480-76-4 |
---|---|
Molecular Formula | C18H13N3O3S2 |
Molecular Weight | 383.44 |
IUPAC Name | methyl 4-[(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)carbamoyl]benzoate |
Standard InChI | InChI=1S/C18H13N3O3S2/c1-9-19-12-7-8-13-15(14(12)25-9)26-18(20-13)21-16(22)10-3-5-11(6-4-10)17(23)24-2/h3-8H,1-2H3,(H,20,21,22) |
Standard InChI Key | ATIVOQJLGQOELB-UHFFFAOYSA-N |
SMILES | CC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC(=O)C4=CC=C(C=C4)C(=O)OC |
Introduction
Biological Activities
While specific biological activities of methyl 4-({11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}carbamoyl)benzoate are not documented, compounds with similar structures have shown promising results in various biological assays:
-
Anticancer Activity: Compounds in this class may exhibit cytotoxic effects against cancer cell lines by inhibiting cell proliferation and inducing apoptosis.
-
Antimicrobial Activity: They have been found to inhibit the growth of certain bacteria and fungi, suggesting potential applications in antimicrobial therapy.
-
Anti-inflammatory Effects: Preliminary studies indicate that these compounds can reduce the production of pro-inflammatory cytokines, which could be beneficial in treating inflammatory conditions.
Research Directions
Future research on methyl 4-({11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}carbamoyl)benzoate should focus on:
-
In Vivo Studies: Conducting animal model studies to assess efficacy and safety.
-
Mechanistic Studies: Elucidating detailed mechanisms of action at the molecular level.
-
Formulation Development: Investigating suitable formulations for enhanced bioavailability.
Data Tables
Due to the lack of specific data on methyl 4-({11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}carbamoyl)benzoate, the following table provides general information on related compounds:
Property | Related Compound (N-{11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}-4-nitrobenzamide) |
---|---|
Molecular Formula | C₁₆H₁₀N₄O₃S₂ |
Molecular Weight | 370.4 g/mol |
Solubility | Soluble in DMSO |
Biological Activities | Anticancer, Antimicrobial, Anti-inflammatory |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume